ethyl 3-benzyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate

• IUPAC Name: ethyl 3-benzyl-2-oxobenzimidazole-1-carboxylate
• InChI: InChI=1S/C17H16N2O3/c1-2-22-17(21)19-15-11-7-6-10-14(15)18(16(19)20)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key: KXDDHXFDKBMZPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C2=CC=CC=C2N(C1=O)CC3=CC=CC=C3
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

“Ethyl 3-benzyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate” is a complex organic compound. It contains a benzimidazole core, which is a type of heterocyclic aromatic organic compound. This benzimidazole core is substituted with an ethyl carboxylate group and a benzyl group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, benzimidazole derivatives are typically synthesized through the reaction of o-phenylenediamine with carboxylic acids or their derivatives under various conditions.

Molecular Structure Analysis

The benzimidazole core of the molecule is a bicyclic heteroaromatic ring system that consists of two fused rings: a benzene ring and an imidazole ring. The imidazole ring is a five-membered ring with two non-adjacent nitrogen atoms.

Chemical Reactions Analysis

Benzimidazole derivatives are known to participate in a variety of chemical reactions, largely due to the reactivity of the imidazole ring. They can act as ligands in coordination chemistry, and they can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents and their positions on the benzimidazole ring. Generally, benzimidazole derivatives are stable compounds. They are typically solids at room temperature and are soluble in common organic solvents.

Scientific Research Applications

1. Synthesis and Structural Analysis

Ethyl 3-benzyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate has been utilized in various synthesis processes. For instance, it is used in the solvent-free preparation of ethyl 1-oxo-1,2dihydro-pyrimido[1,6a]benzimidazol-4-carboxylates, highlighting its role in developing efficient synthesis methods under environmentally friendly conditions (Meziane, Rahmouni, Bazureau, & Hamelin, 1998). Additionally, it is involved in the creation of novel compounds like ethyl 7-aminopteridine-6-carboxylate derivatives, emphasizing its significance in expanding the range of biologically interesting molecules (Yamada, Yasuda, Yoshihara, & Yoshizawa, 1999).

2. Biological Investigations

This compound has also been a part of studies exploring its biological properties. For instance, its derivatives, like the substituted pyrido[1,2‐a]benzimidazoles, have been synthesized and screened for various biological activities, including antibacterial properties (Rida, Soliman, Badawey, El-Ghazzawi, Kader, & Kappe, 1988). Moreover, studies on novel 2‐Substituted‐6‐bromo‐3‐methylthiazolo[3,2‐a]benzimidazole Derivatives have revealed significant immunomodulatory and anticancer activities, indicating its potential in medical research (Abdel‐Aziz, Gamal-Eldeen, Hamdy, & Fakhr, 2009).

3. Crystal Structure Analysis

The crystal structure analysis of related compounds provides insights into their molecular conformations and interactions, which is crucial for understanding their chemical and biological behaviors. Studies like those on ethyl 1-sec-butyl-2-(4-chlorophenyl)-1H-benzimidazole-5-carboxylate help in understanding the molecular arrangements and potential applications in various fields (Arumugam, Abdul Rahim, Osman, Quah, & Fun, 2010).

Safety and Hazards

The safety and hazards associated with this compound are not known without more specific information. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and ingestion.

Future Directions

Benzimidazole derivatives are a focus of ongoing research in medicinal chemistry due to their wide range of biological activities. Future research may explore new synthetic methods, novel derivatives, and their potential applications in medicine.